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Compound of Interest

Compound Name: Dimethoate-d6

Cat. No.: B585463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dimethoate-d6, a deuterated analog of the organophosphate insecticide Dimethoate, serves

as a critical internal standard for analytical and research applications. Its use in mass

spectrometry-based methods allows for precise quantification of Dimethoate in various

matrices. A Certificate of Analysis (CoA) for Dimethoate-d6 is a vital document that guarantees

its quality, purity, and suitability for these sensitive applications. This in-depth guide explains

the key components of a Dimethoate-d6 CoA, providing clarity on the data presented and the

experimental protocols used for its certification.

I. Summary of Quantitative Data
A Certificate of Analysis for a certified reference material (CRM) like Dimethoate-d6 provides a

wealth of quantitative data. The following tables summarize the typical information you will find,

offering a clear overview of the product's specifications.

Table 1: General Properties and Identification
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Parameter Specification

Product Name Dimethoate-d6

CAS Number 1219794-81-6[1][2][3][4]

Molecular Formula C₅D₆H₆NO₃PS₂

Molecular Weight 235.29 g/mol [3][5]

Format Neat Solid or Solution in Acetonitrile

Concentration (if solution) e.g., 100 µg/mL[1][2][4]

Storage Condition -20°C to 10°C or colder[1][2][3][4]

Table 2: Purity and Characterization

Analytical Test Method Result

Chemical Purity HPLC ≥98.0%

Isotopic Purity Mass Spectrometry ≥99 atom % D[5]

Identity
¹H-NMR, ¹³C-NMR, Mass

Spectrometry
Conforms to Structure

Water Content Karl Fischer Titration <0.1%

Residual Solvents Headspace GC-MS <0.5%

II. Experimental Protocols
The certified values on a CoA are the result of rigorous analytical testing. Below are detailed

methodologies for the key experiments performed to certify Dimethoate-d6.

A. Chemical Purity Determination by High-Performance
Liquid Chromatography (HPLC)
Objective: To determine the percentage of the Dimethoate-d6 compound relative to any non-

isotopically labeled impurities.
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Instrumentation:

HPLC system with a UV detector

Reversed-phase C18 column (e.g., 250 x 4.6 mm, 5 µm)

Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Dimethoate-d6 reference standard

Procedure:

Mobile Phase Preparation: A mixture of acetonitrile and water (e.g., 60:40 v/v) is prepared

and degassed.[6][7]

Standard Solution Preparation: A stock solution of Dimethoate-d6 is prepared by dissolving

a known mass of the substance in the mobile phase to a specific concentration. A series of

calibration standards are prepared by diluting the stock solution.

Sample Preparation: A sample of the Dimethoate-d6 batch to be tested is dissolved in the

mobile phase to a concentration within the calibration range.

Chromatographic Conditions:

Flow rate: 1.0 mL/min

Column temperature: 25°C

Detection wavelength: 210 nm[8]

Injection volume: 10 µL

Analysis: The calibration standards are injected into the HPLC system to generate a

calibration curve. The sample solution is then injected, and the peak area of the
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Dimethoate-d6 is measured.

Calculation: The purity is calculated by comparing the peak area of the analyte to the total

area of all peaks in the chromatogram, or by using the calibration curve to determine the

concentration of the sample.

B. Identity Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy
Objective: To confirm the chemical structure of Dimethoate-d6 and the position of the

deuterium labels.

Instrumentation:

NMR spectrometer (e.g., 400 MHz or higher)

Reagents:

Deuterated solvent (e.g., Chloroform-d, Acetone-d6)

Dimethoate-d6 sample

Procedure:

Sample Preparation: A small amount of the Dimethoate-d6 sample is dissolved in the

appropriate deuterated solvent in an NMR tube.

¹H-NMR Spectroscopy: The ¹H-NMR spectrum is acquired. The absence or significant

reduction of signals corresponding to the protons on the two methoxy groups confirms

successful deuteration. The remaining proton signals should correspond to the non-

deuterated parts of the molecule.

¹³C-NMR Spectroscopy: The ¹³C-NMR spectrum is acquired to confirm the carbon skeleton

of the molecule.

Data Analysis: The chemical shifts, splitting patterns, and integration of the observed peaks

are compared to the expected spectrum for Dimethoate-d6 to confirm its identity.
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C. Isotopic Purity Determination by Mass Spectrometry
(MS)
Objective: To determine the percentage of Dimethoate-d6 molecules that are fully deuterated.

Instrumentation:

High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with a suitable

ionization source (e.g., Electrospray Ionization - ESI).

Reagents:

Methanol or Acetonitrile (LC-MS grade)

Formic acid (optional, to aid ionization)

Dimethoate-d6 sample

Procedure:

Sample Preparation: The Dimethoate-d6 sample is dissolved in the solvent to a low

concentration (e.g., 1 µg/mL).

Infusion or LC-MS: The sample solution is either directly infused into the mass spectrometer

or injected into an LC-MS system.

Mass Spectrometry Analysis: The mass spectrum is acquired in full scan mode, focusing on

the mass-to-charge ratio (m/z) range expected for the protonated molecule [M+H]⁺ of

Dimethoate-d6 and its isotopologues.

Data Analysis: The relative intensities of the ion corresponding to the fully deuterated

molecule (d6) and the ions corresponding to partially deuterated (d1-d5) and non-deuterated

(d0) molecules are measured.

Calculation: The isotopic purity is calculated as the percentage of the d6 isotopologue

relative to the sum of all isotopologues.
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III. Mandatory Visualizations
The following diagrams illustrate the workflow for certifying a Dimethoate-d6 reference

material and a conceptual representation of its analysis.
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Click to download full resolution via product page
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Caption: Workflow for the Certification of Dimethoate-d6 as a Reference Material.
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Caption: Analytical Workflow for Dimethoate-d6 Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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